Cas no 1263376-98-2 ((2R,3R)-2-Amino-3-(4-methoxy-2,6-dimethylphenyl)-4-methylpentanoic acid hydrochloride)

• Product Name: (2R,3R)-2-Amino-3-(4-methoxy-2,6-dimethylphenyl)-4-methylpentanoic acid hydrochloride
• CAS No: 1263376-98-2
• MF: C₁₅H₂₄ClNO₃
• MW: 301.808963775635
• MDL: MFCD18379716
• CID: 4584165
• Update Time: 2025-05-20

(2R,3R)-2-Amino-3-(4-methoxy-2,6-dimethylphenyl)-4-methylpentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-Amino-3-(4-methoxy-2,6-dimethylphenyl)-4-methylpentanoic acid hydrochloride

• MDL： MFCD18379716
• Inchi： 1S/C15H23NO3.ClH/c1-8(2)12(14(16)15(17)18)13-9(3)6-11(19-5)7-10(13)4;/h6-8,12,14H,16H2,1-5H3,(H,17,18);1H/t12-,14-;/m1./s1
• InChI Key： SSLCQLBLYKKUAQ-QMDUSEKHSA-N
• SMILES： C(O)(=O)[C@H](N)[C@@H](C1=C(C)C=C(OC)C=C1C)C(C)C.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2R,3R)-2-Amino-3-(4-methoxy-2,6-dimethylphenyl)-4-methylpentanoic acid hydrochloride

Introduction to (2R,3R)-2-Amino-3-(4-methoxy-2,6-dimethylphenyl)-4-methylpentanoic Acid Hydrochloride (CAS No. 1263376-98-2)

The compound (2R,3R)-2-Amino-3-(4-methoxy-2,6-dimethylphenyl)-4-methylpentanoic acid hydrochloride (CAS No. 1263376-98-2) is a structurally complex amino acid derivative with significant potential in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique stereochemistry and functional groups, which contribute to its diverse biological activities. Recent studies have highlighted its role in neuroprotective, anti-inflammatory, and cardiovascular applications, making it a subject of intense research interest.

Structure and Synthesis: The molecule consists of a pentanoic acid backbone with an amino group at the second carbon and a substituted phenyl group at the third carbon. The phenyl ring is further substituted with methoxy and dimethyl groups, which enhance its stability and bioavailability. The stereochemistry at the 2R and 3R positions is critical for its biological activity, as it determines the molecule's ability to interact with specific receptors or enzymes. Synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation and stereoselective amino acid derivatization.

Biological Activity: Recent research has demonstrated that (2R,3R)-2-Amino-3-(4-methoxy-2,6-dimethylphenyl)-4-methylpentanoic acid hydrochloride exhibits potent neuroprotective effects in models of Alzheimer's disease. Its ability to modulate glutamate signaling and reduce oxidative stress has been extensively studied. Additionally, this compound has shown promise in anti-inflammatory therapies, particularly in mitigating chronic inflammation associated with arthritis and cardiovascular diseases.

Pharmacokinetics and Toxicology: Studies on pharmacokinetics reveal that this compound has favorable absorption profiles when administered orally or parenterally. Its bioavailability is enhanced by the presence of the methoxy group on the phenyl ring, which slows hepatic metabolism. Toxicological evaluations indicate that it has a low toxicity profile at therapeutic doses, making it a safe candidate for further clinical development.

Therapeutic Applications: The potential applications of (2R,3R)-2-Amino-3-(4-methoxy-2,6-dimethylphenyl)-4-methylpentanoic acid hydrochloride are vast. It is currently being investigated as a potential treatment for neurodegenerative disorders such as Parkinson's disease and Huntington's disease due to its ability to inhibit neurotoxic pathways. Furthermore, its anti-inflammatory properties make it a strong candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Future Directions: Ongoing research aims to optimize the delivery mechanisms of this compound to enhance its efficacy while minimizing side effects. Researchers are also exploring its potential as a component in combination therapies for complex diseases such as cancer and metabolic disorders. The integration of advanced drug delivery systems with this compound could revolutionize treatment approaches in various therapeutic areas.